Cas no 2587011-23-0 (6-Bromo-7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine)

• Product Name: 6-Bromo-7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine
• CAS No: 2587011-23-0
• MF: C₇H₄BrCl₂N₃
• MW: 280.936758041382
• CID: 6410774
• Update Time: 2025-06-14

6-Bromo-7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C7H4BrCl2N3/c8-3-2-11-7-6(5(3)10)12-4(1-9)13-7/h2H,1H2,(H,11,12,13)
• InChI Key： QOTVCFDQZZGGDT-UHFFFAOYSA-N
• SMILES： C12NC(CCl)=NC1=C(Cl)C(Br)=CN=2

Experimental Properties

• Density: 1.948±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.7±45.0 °C(Predicted)
• pka: 5.73±0.40(Predicted)

Additional information on 6-Bromo-7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine

Research Brief on 6-Bromo-7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine (CAS: 2587011-23-0)

6-Bromo-7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine (CAS: 2587011-23-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 6-Bromo-7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine as a key intermediate in the synthesis of novel kinase inhibitors. Its unique structural features, including the imidazo[4,5-b]pyridine core and halogen substituents, make it a versatile scaffold for designing targeted therapies. Researchers have successfully utilized this compound to develop inhibitors for protein kinases involved in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficient synthesis of 6-Bromo-7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine via a multi-step reaction sequence. The compound was further functionalized to yield potent inhibitors of the JAK-STAT signaling pathway, which is implicated in autoimmune disorders. The study reported IC50 values in the nanomolar range, underscoring the compound's potential as a lead candidate.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where researchers explored the compound's utility in developing covalent inhibitors. The chloromethyl group at the 2-position was found to react selectively with cysteine residues in the ATP-binding pocket of kinases, enabling the design of irreversible inhibitors with enhanced selectivity and potency. This approach has opened new avenues for targeting resistant mutations in kinases.

Beyond kinase inhibition, 6-Bromo-7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine has shown promise in other therapeutic areas. A preprint on bioRxiv described its incorporation into PROTACs (Proteolysis Targeting Chimeras), where it served as a warhead to degrade oncogenic proteins. The study reported significant degradation of target proteins in cell-based assays, highlighting its potential in targeted protein degradation strategies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent computational studies have employed molecular docking and QSAR models to predict ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, providing insights for future structural modifications. These efforts aim to balance potency with drug-like properties for clinical translation.

In conclusion, 6-Bromo-7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine (CAS: 2587011-23-0) represents a valuable building block in medicinal chemistry, with demonstrated applications in kinase inhibitor design and emerging roles in novel therapeutic modalities. Ongoing research continues to explore its full potential, positioning it as a compound of significant interest in the pharmaceutical industry.